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Compound of Interest

Compound Name: Brallobarbital

CAS No.: 561-86-4

Cat. No.: B1196821

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Brallobarbital, a barbiturate and controlled substance. Adherence to these procedures is

critical to ensure the safety of laboratory personnel, prevent environmental contamination, and

maintain compliance with federal and state regulations. As Brallobarbital is no longer in

production, proper disposal of any remaining stores is particularly important[1].

Core Principles of Controlled Substance Disposal
The primary goal of controlled substance disposal is to render the substance "non-retrievable,"

meaning it cannot be transformed back into a physical or chemical state that could be

misused[2][3][4]. All disposal methods must comply with regulations set forth by the Drug

Enforcement Administration (DEA) and other relevant authorities[2][5].

Disposal Procedures for Brallobarbital in a
Laboratory Setting
Researchers and laboratory personnel must follow a strict protocol for the disposal of

Brallobarbital. The appropriate method will depend on the quantity of the substance and the
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resources available at your institution.

Step 1: Initial Assessment and Documentation

Quantify and Inventory: Accurately determine the amount of Brallobarbital to be disposed

of.

Complete DEA Form 41: This form, the "Registrants Inventory of Drugs Surrendered," is

required to document the disposal of controlled substances. A copy of this form must be kept

on file for at least two years[6].

Step 2: Select an Approved Disposal Method There are several DEA-compliant methods for the

disposal of controlled substances. The table below summarizes the primary options for

laboratory settings.
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Disposal Method Description Key Considerations

Reverse Distributor

This is the most common and

recommended method for

institutions with significant

quantities of controlled

substances. A DEA-approved

reverse distributor takes

ownership of the substance for

proper disposal, typically

through incineration[6].

Involves contracting with a

third-party service. Requires

completion of DEA Form 222

or 41[6].

On-Site Incineration

Some large research

institutions have their own

DEA-approved incinerators for

controlled substance disposal.

The registrant is responsible

for transporting the material to

the on-site incineration facility.

All transportation and

destruction must be witnessed

and documented[6].

Chemical Denaturing Kits

Commercially available kits

can be used to render

controlled substances non-

retrievable. These kits typically

contain activated carbon or

another substance that

adsorbs the drug.

Follow the manufacturer's

instructions carefully. This

method is suitable for smaller

quantities. The entire

denatured mixture must then

be disposed of as chemical

waste[7].

Step 3: Execution of Disposal

Segregation and Storage: While awaiting disposal, any expired or unwanted Brallobarbital
should be clearly labeled and stored securely in a locked cabinet, separate from active stock,

to prevent accidental use[7]. Expired controlled substances should be disposed of

promptly[6].

Witnessing: The destruction of controlled substances must be witnessed by two authorized

employees who must sign the disposal log[2].
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Personal Protective Equipment (PPE): When handling Brallobarbital, wear appropriate

PPE, including safety goggles, gloves, and a lab coat[8].

Step 4: Final Documentation

Record Keeping: Ensure all disposal activities are meticulously documented in a controlled

substance logbook, including the date, quantity destroyed, method of destruction, and

signatures of the individuals involved[7].

Retain Records: All disposal records, including the completed DEA Form 41, must be

retained for a minimum of two years and be available for inspection by the DEA[2][6].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Brallobarbital in a laboratory setting.
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Caption: Workflow for the proper disposal of Brallobarbital in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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